Cas no 124289-22-1 (3-Methyl-5-nitrobenzonitrile)

3-Methyl-5-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring both a methyl and a nitro functional group on the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro group enhances reactivity in electrophilic substitution reactions, while the nitrile group offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic routes. The compound is characterized by high purity and stability, making it suitable for demanding applications in research and industrial processes. Proper handling is advised due to potential sensitivity under reactive conditions.
3-Methyl-5-nitrobenzonitrile structure
3-Methyl-5-nitrobenzonitrile structure
Product Name:3-Methyl-5-nitrobenzonitrile
CAS No:124289-22-1
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD17170423
CID:1026548
PubChem ID:14567859
Update Time:2025-06-07

3-Methyl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-nitrobenzonitrile
    • MDL： MFCD17170423
    • Inchi： 1S/C8H6N2O2/c1-6-2-7(5-9)4-8(3-6)10(11)12/h2-4H,1H3
    • InChI Key： WEWBXIHWZDLYSN-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CC(C#N)=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 162.04300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 104-105 ºC
  • Boiling Point: 292.1±28.0 ºC (760 Torr),
  • Flash Point: 130.5±24.0 ºC,
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • PSA: 69.61000
  • LogP: 2.29808

3-Methyl-5-nitrobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-Methyl-5-nitrobenzonitrile Production Method

Production Method 1

124289-22-1 124289-22-1
64113-86-6 64113-86-6
96784-54-2 96784-54-2
Reaction Conditions
1.1 Reagents: Ozone ,  Nitrogen dioxide Solvents: Acetonitrile ;  3 h, -10 °C
Reference
Nitration of moderately deactivated arenes with nitrogen dioxide and molecular oxygen under neutral conditions. Zeolite-induced enhancement of regioselectivity and reversal of isomer ratios
Peng, Xinhua; Fukui, Naoyuki; Mizuta, Masayuki; Suzuki, Hitomi, Organic & Biomolecular Chemistry, 2003, 1(13), 2326-2335

3-Methyl-5-nitrobenzonitrile Preparation Products

3-Methyl-5-nitrobenzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:124289-22-1)3-Methyl-5-nitrobenzonitrile
Order Number:A24150
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):225.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:124289-22-1)3-Methyl-5-nitrobenzonitrile
A24150
Purity:99%
Quantity:10g
Price ($):225.0
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